2-(2-Furanyl)-3-oxa-1-azaspiro[4.5]dec-1-en-4-one

• Molecular Formula: C12H13NO3
• Molecular Weight: 219.24 g/mol
• IUPAC Name: 2-(furan-2-yl)-3-oxa-1-azaspiro[4.5]dec-1-en-4-one
• InChI: InChI=1S/C12H13NO3/c14-11-12(6-2-1-3-7-12)13-10(16-11)9-5-4-8-15-9/h4-5,8H,1-3,6-7H2
• InChI Key: DJSRNTUTGAETQF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)C(=O)OC(=N2)C3=CC=CO3

Description

2-(2-Furanyl)-3-oxa-1-azaspiro[4.5]dec-1-en-4-one is a useful research compound. Its molecular formula is C12H13NO3 and its molecular weight is 219.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6.0 g (44 mmol) of isobutyl chloroformate was added dropwise to a solution of 10 g (42 mmol) of 1-[(2-furanylcarbonyl)amino]cyclohexanecarboxylic acid obtained in Reference Example 14 and 6.1 ml (44 mmol) of triethylamine in tetrahydrofuran (80 ml), and the mixture was stirred at room temperature for 1 hour. The precipitated crystal was removed by filtration, and the filtrate was concentrated. The obtained crystal was washed with water to obtain 8.95 g (97%) of the title compound.